3-(2-fluorobenzyl)-N-(3-(2-methylthiazol-4-yl)phenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
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Description
3-(2-fluorobenzyl)-N-(3-(2-methylthiazol-4-yl)phenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C22H17FN4O3S and its molecular weight is 436.46. The purity is usually 95%.
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Scientific Research Applications
Structural Analysis and Synthetic Methodologies
19F-Nuclear Magnetic Resonance (NMR) Spectroscopy in Drug Discovery
19F-NMR has been employed to support the selection of candidates for further development in drug discovery programs. This technique provided data on the metabolic fate and excretion balance of compounds, enabling the identification of major metabolites in biological systems. The use of 19F-NMR in this context underscores its importance in understanding the behavior of fluorine-containing compounds within biological systems (Monteagudo et al., 2007).
Biginelli Reaction for Pyrimidine Derivatives Synthesis
The Biginelli reaction, facilitated by sodium hydrogen sulfate as a catalyst, has been applied to synthesize N,4-diaryl-6-methyl-1-methyl(phenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides. This method highlights an efficient and nontoxic approach to generating compounds with potential pharmacological activities, demonstrating the versatility of pyrimidine derivatives in chemical synthesis (Gein et al., 2018).
Biological Activity Studies
Antimicrobial and Anticancer Evaluation
Synthetic strategies have been developed to create compounds combining pyrimidine and thiazolidinone, which were evaluated for their antimicrobial and anticancer activities. Such studies are crucial for identifying new therapeutic agents against various bacterial, fungal, and cancer cell lines, underscoring the biomedical importance of these chemical scaffolds (Verma & Verma, 2022).
Antitumor Screening of Pyrimidin-2-thione Derivatives
New derivatives of 3-phenylthiazolo[4,5-d]pyrimidin-2-thiones have been synthesized and selected for antitumor screening. The study demonstrates the potential of these compounds as antitumor agents, contributing to the ongoing search for more effective cancer treatments (Becan & Wagner, 2008).
Properties
IUPAC Name |
3-[(2-fluorophenyl)methyl]-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2,4-dioxo-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN4O3S/c1-13-25-19(12-31-13)14-6-4-7-16(9-14)26-20(28)17-10-24-22(30)27(21(17)29)11-15-5-2-3-8-18(15)23/h2-10,12H,11H2,1H3,(H,24,30)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUMGLAZFHWFKBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)C3=CNC(=O)N(C3=O)CC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.